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Compound of Interest

Compound Name: Formoterol

Cat. No.: B127741 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

guidance for the proper disposal of formoterol, a potent long-acting beta-agonist. Adherence

to these procedures is critical to ensure personnel safety, environmental protection, and

regulatory compliance. This guide is intended for researchers, scientists, and drug

development professionals who handle formoterol in a laboratory setting.

Hazard Assessment and Regulatory Context
Formoterol, specifically formoterol fumarate dihydrate, is classified as a toxic solid (UN 2811)

and is recognized as being harmful to aquatic life with long-lasting effects.[1][2] Improper

disposal can lead to environmental contamination and potential harm to ecosystems. The

substance is not readily biodegradable, underscoring the need for controlled and thorough

disposal methods.[3] Disposal procedures must comply with local, state, and federal

regulations for hazardous waste.[2][4]

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, all personnel must be equipped with the appropriate

personal protective equipment to prevent exposure. This includes:

Respiratory Protection: A dust respirator or an isolating breathing apparatus is necessary to

prevent inhalation of formoterol particles.[1]

Hand Protection: Nitrile or neoprene gloves are required to prevent skin contact.[1]
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Eye Protection: Safety goggles should be worn to protect against accidental splashes or

dust.[1]

Body Protection: A lab coat or other protective clothing is mandatory.[1]

Step-by-Step Disposal Protocol for Formoterol
Waste
This protocol outlines the approved method for the disposal of pure formoterol, contaminated

labware, and expired inhaler products.

For Pure Formoterol and Heavily Contaminated Waste:

Segregation: Isolate all formoterol waste from general and non-hazardous laboratory waste.

This includes expired bulk powder, unused formulations, and any materials heavily saturated

with the compound.

Containerization: Place the formoterol waste in a designated, leak-proof, and clearly labeled

hazardous waste container. The label should include "Hazardous Waste," "Toxic," and the

chemical name "Formoterol."

Incineration: The designated and approved method for the disposal of formoterol is through

a chemical incinerator equipped with an afterburner and a scrubber.[1] This high-temperature

destruction ensures the complete breakdown of the active pharmaceutical ingredient.

Waste Pickup: Arrange for a licensed hazardous waste disposal service to collect the

container for transport to a permitted incineration facility.

For Formoterol-Containing Inhalers (Aerosol and Dry Powder):

Do Not Puncture or Incinerate in the Lab: Aerosol canisters are pressurized and can explode

if punctured or exposed to high heat.[2]

Segregation: Collect expired or unused formoterol inhalers in a separate, designated

container.
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Pharmaceutical Take-Back Programs: The preferred method for disposing of inhalers is

through a pharmaceutical take-back program. Many pharmacies and waste management

facilities offer this service.

Hazardous Waste Disposal: If a take-back program is unavailable, the inhalers should be

treated as hazardous waste and sent for incineration through a licensed disposal service.

Plastic inhalation devices, once emptied, may be managed as non-hazardous

pharmaceutical waste, but the canister itself is considered hazardous.

For Minimally Contaminated Labware (e.g., glassware, spatulas):

Decontamination: If possible and safe, rinse the labware with a suitable solvent to remove

residual formoterol. The rinsate must be collected and disposed of as hazardous waste via

chemical incineration.

Disposal: After decontamination, the labware can typically be washed and reused. If disposal

is necessary, it should be placed in the appropriate laboratory waste stream according to

institutional protocols.

Data Summary for Disposal and Safety
Parameter Specification Source

UN Number 2811 [1]

Proper Shipping Name

TOXIC SOLID, ORGANIC,

N.O.S. (Formoterol fumarate

dihydrate)

[1]

Primary Disposal Method
Chemical Incinerator with

Afterburner and Scrubber
[1]

Environmental Hazard
Harmful to aquatic life with

long-lasting effects
[1][2]

Biodegradability Not readily biodegradable [3]

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

formoterol-containing materials.

Formoterol Disposal Workflow
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Click to download full resolution via product page

Caption: Decision tree for the safe disposal of formoterol waste.

Disclaimer: This guidance is for informational purposes. Always consult your institution's

Environmental Health and Safety (EHS) department and adhere to all applicable local, state,

and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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